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Compound of Interest

Compound Name: LS-102

Cat. No.: B2460127 Get Quote

For researchers, scientists, and drug development professionals working with LS-102, a

selective E3 ubiquitin ligase synoviolin (Syvn1) inhibitor, a comprehensive understanding of

safety and handling procedures is paramount. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to ensure the safe and

effective use of this compound in the laboratory.

Chemical and Physical Properties

LS-102, with CAS number 1456891-34-1, is a solid, purple compound.[1] It is soluble in

Dimethyl Sulfoxide (DMSO).[2]

Safety Data Summary
Safety data for LS-102 presents some discrepancies between suppliers. A Safety Data Sheet

(SDS) from Millipore (Merck) classifies LS-102 as not a hazardous substance or mixture under

GHS classification.[3] However, another SDS from BLD Pharmatech provides a more stringent

classification, which should be prudently followed to ensure maximum safety.[4]
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Hazard Classification (BLD
Pharmatech)

GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Given the potential hazards, the following personal protective equipment is essential when

handling LS-102.

PPE Category Item Specification

Eye Protection Safety Goggles
Chemical splash goggles with

side-shields.[5][6]

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile).[6]

Body Protection Lab Coat Standard laboratory coat.

Respiratory Protection Dust Mask/Respirator

Use in a well-ventilated area. If

dust is generated, a dust mask

or respirator is recommended.

[4]

Operational and Disposal Plans
Handling Procedures

Preparation: Before handling, ensure that the work area is clean, and all necessary PPE is

readily available. An eyewash station and safety shower should be accessible.
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Weighing and Aliquoting: Handle the solid compound in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of any dust particles.

Dissolving: When preparing solutions with DMSO, add the solvent to the solid LS-102 slowly

to avoid splashing.

Spill Management: In case of a spill, avoid generating dust. For solid spills, gently sweep up

the material and place it in a sealed container for disposal. For liquid spills (in DMSO),

absorb with an inert material and place in a sealed container for disposal. Clean the spill

area thoroughly.

Storage

Store solid LS-102 at 2-8°C, protected from light.[2] Solutions of LS-102 in DMSO should be

stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6

months).[1]

Disposal Plan

All waste containing LS-102, including empty containers, contaminated labware, and unused

material, should be treated as chemical waste.

Solid Waste: Collect solid LS-102 waste in a clearly labeled, sealed container.

Liquid Waste: Solutions of LS-102 in DMSO should be collected in a designated, labeled

waste container for organic solvents.[7][8] Do not dispose of DMSO solutions down the

drain.[9]

Contaminated Materials: Dispose of contaminated gloves, weigh boats, and other disposable

materials in a designated chemical waste container.

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal.

Visual Guides
LS-102 Handling Workflow
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Caption: Step-by-step workflow for the safe handling and disposal of LS-102.
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Caption: Logical relationships between LS-102 hazards, required PPE, and disposal pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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